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Compound of Interest

Methyl 1-
Compound Name: )
aminocyclopropanecarboxylate

Cat. No.: B1349330

Audience: Researchers, scientists, and drug development professionals.
Introduction

Methyl 1-aminocyclopropanecarboxylate, often available as its hydrochloride salt, is an
alanine derivative used in various biochemical and pharmaceutical research applications.[1] As
a derivative of 1-aminocyclopropane-1-carboxylic acid (ACC), it serves as a valuable building
block in synthetic chemistry and drug discovery. Accurate and consistent experimental results
depend on the proper preparation, storage, and handling of stock solutions. This document
provides detailed protocols for the preparation of stock solutions of Methyl 1-
aminocyclopropanecarboxylate hydrochloride, ensuring solution integrity and reproducibility
in downstream applications.

Chemical and Physical Properties

Methyl 1-aminocyclopropanecarboxylate is typically supplied as a hydrochloride salt, which
is a white to off-white crystalline powder.[2][3] Its solubility in polar solvents makes it suitable for
a variety of experimental buffers and media.[2][3] Key quantitative data are summarized below
for easy reference.
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Property Value References

1-Aminocyclopropane-1-

carboxylic Acid Methyl Ester
Synonyms _ [2][4]

Hydrochloride, ACC Methyl

Ester Hydrochloride

CAS Number 72784-42-0 [4][5]
Molecular Formula CsHoNO2 - HCI [5]
Molecular Weight 151.59 g/mol [2][5][6]

White to almost white
Appearance _ [2][3]
crystalline powder

Solubility Soluble in water and methanol [2][3]

Storage Temperature 2-8°C or -20°C [21[61[7]

Safety Precautions

Handle Methyl 1-aminocyclopropanecarboxylate hydrochloride with care in a well-ventilated
area or fume hood. The compound is known to cause skin and serious eye irritation, and may
cause respiratory irritation.[5] Adherence to standard laboratory safety protocols is mandatory.

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,
safety glasses with side shields, and chemical-resistant gloves.

« Handling: Avoid inhalation of dust and direct contact with skin and eyes. Wash hands
thoroughly after handling.[2]

o Disposal: Dispose of the chemical and its solutions in accordance with local, state, and
federal regulations.

Experimental Protocols

The following protocols detail the preparation of stock solutions in aqueous and organic
solvents. The choice of solvent depends on the requirements of the specific application.
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Workflow for Stock Solution Preparation

The general workflow for preparing a stock solution involves calculating the required mass of
the compound, dissolving it in a specified volume of solvent, ensuring complete dissolution,
and storing it under appropriate conditions.
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Caption: Workflow for preparing a chemical stock solution.
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Protocol 1: Preparation of 100 mM Aqueous Stock
Solution

This protocol is suitable for applications where an aqueous solution is required.
Materials:

e Methyl 1-aminocyclopropanecarboxylate hydrochloride (CAS: 72784-42-0)

Nuclease-free water (or appropriate buffer, e.g., PBS)

50 mL conical tube or volumetric flask

Analytical balance

Spatula

Magnetic stirrer and stir bar (optional)

0.22 um syringe filter (for sterilization)

Procedure:

Calculation: To prepare 10 mL of a 100 mM stock solution, calculate the required mass:
o Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
o Mass =0.1 mol/L x 0.01 L x 151.59 g/mol = 0.1516 g (or 151.6 mg)

e Weighing: Accurately weigh 151.6 mg of Methyl 1-aminocyclopropanecarboxylate
hydrochloride using an analytical balance and transfer it to a 50 mL conical tube or a 10 mL
volumetric flask.

o Dissolution: Add approximately 8 mL of nuclease-free water to the container.

e Mixing: Cap the container and mix thoroughly by vortexing or using a magnetic stirrer until
the powder is completely dissolved. Gentle warming (up to 40°C) can be used to aid
dissolution if necessary.[8]
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» Final Volume Adjustment: Once fully dissolved, add nuclease-free water to bring the final
volume to 10 mL.

« Sterilization (Optional): For sterile applications, pass the solution through a 0.22 pum syringe
filter into a sterile container.[9][10]

o Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-
thaw cycles. Label each aliquot clearly with the compound name, concentration, and
preparation date. Store at -20°C for long-term storage or 2-8°C for short-term use.[11]

Protocol 2: Preparation of 100 mM Methanol Stock
Solution

This protocol is for applications requiring an organic solvent, which may enhance compound
stability or be necessary for specific experimental designs.

Materials:

Methyl 1-aminocyclopropanecarboxylate hydrochloride (CAS: 72784-42-0)

Anhydrous methanol (ACS grade or higher)

10 mL volumetric flask or glass vial with a PTFE-lined cap

Analytical balance

Spatula

\Vortex mixer or sonicator

Procedure:
e Calculation: As in Protocol 1, 151.6 mg is required for 10 mL of a 100 mM solution.

* Weighing: Weigh 151.6 mg of the compound and transfer it to a 10 mL volumetric flask or a
suitable glass vial.

¢ Dissolution: Add approximately 8 mL of anhydrous methanol.
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e Mixing: Cap the container securely and vortex or sonicate until the solid is completely
dissolved. Methanol is volatile and flammable; perform this step in a fume hood.

» Final Volume Adjustment: Add methanol to bring the final volume to 10 mL.

o Storage: Aliquot into sterile glass vials with PTFE-lined caps to prevent solvent evaporation
and contamination. Label each aliquot clearly. Store at -20°C. Due to the use of an organic
solvent, filter sterilization is generally not required.[9]

Suggested Stock Concentrations

The optimal concentration for a stock solution depends on the solubility of the compound and
the final working concentration required for the experiment. It is common practice to prepare
stock solutions at concentrations of 10x to 1000x the final working concentration.[11]

Suggested Stock
Solvent Concentration Storage Conditions Notes
Range

Filter-sterilize for

-20°C (long-term), 2- biological applications.
Water / Buffer 10 mM - 200 mM ) o
8°C (short-term) Aliquoting is highly
recommended.

Use glass containers
with appropriate caps.

Methanol 10 mM - 200 mM -20°C Ensure compatibility
with downstream

assays.

Storage and Stability

Proper storage is critical to maintain the integrity of the stock solution.

o Temperature: For long-term storage, -20°C is recommended for both aqueous and methanol-
based stocks.[2][7][11] Refrigeration at 2-8°C is suitable for short-term storage of aqueous

solutions (up to a few weeks).[11]
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Light: While not explicitly stated for this compound, it is good practice to store stock
solutions, especially those of amino acid derivatives, in amber vials or protected from light to
prevent potential photodegradation.[11]

Hygroscopicity: The solid compound can be hygroscopic.[3] Store it in a desiccator and
handle it quickly to minimize moisture absorption.

Stability: Concentrated stock solutions are generally more stable than dilute working
solutions.[11] Avoid repeated freeze-thaw cycles by preparing single-use aliquots.[9][11]
Discard any solution that shows signs of precipitation or microbial growth.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Note: Preparation of Methyl 1-
aminocyclopropanecarboxylate Stock Solutions]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1349330#methyl-1-
aminocyclopropanecarboxylate-stock-solution-preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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